![molecular formula C18H17FN2O B2873435 (E)-3-(4-((E)-(2,2-dimethylhydrazono)methyl)phenyl)-1-(4-fluorophenyl)prop-2-en-1-one CAS No. 1321933-24-7](/img/structure/B2873435.png)
(E)-3-(4-((E)-(2,2-dimethylhydrazono)methyl)phenyl)-1-(4-fluorophenyl)prop-2-en-1-one
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Description
(E)-3-(4-((E)-(2,2-dimethylhydrazono)methyl)phenyl)-1-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H17FN2O and its molecular weight is 296.345. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure
- Compounds with structural similarities to "(E)-3-(4-((E)-(2,2-dimethylhydrazono)methyl)phenyl)-1-(4-fluorophenyl)prop-2-en-1-one" have been synthesized for various applications, including ligand development and complexation studies. For example, the synthesis of aryl-substituted triamidoamine ligands and their molybdenum(IV) complexes showcases the utility of such compounds in creating complex organometallic structures for catalysis and materials science (Greco et al., 1998).
Fluorescence and Sensing Applications
- Certain hydrazones derived from structural motifs similar to the compound have demonstrated significant utility in fluorescent "turn on" chemo-sensing of metal ions like Al3+, showcasing their potential in environmental monitoring and bioimaging. These compounds offer insights into the design of selective and sensitive probes for metal ions in various applications (Rahman et al., 2017).
Material Science and Photophysical Properties
- Research into the photophysical characteristics of similar compounds has been directed towards understanding their charge transfer properties, fluorescence, and potential in material sciences, including organic light-emitting diodes (OLEDs) and photovoltaic applications. These studies elucidate how molecular structure impacts photophysical behavior and charge transfer, contributing to the development of advanced materials for electronic and optoelectronic devices (Asiri et al., 2015).
Analytical and Biochemical Applications
- The structural analysis and properties of derivatives of the compound have been extensively studied, revealing detailed insights into molecular geometry, electronic states, and interactions. Such investigations are crucial for the development of analytical tools, biochemical sensors, and understanding the fundamental chemistry of these compounds (Najiya et al., 2014).
properties
IUPAC Name |
(E)-3-[4-[(E)-(dimethylhydrazinylidene)methyl]phenyl]-1-(4-fluorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O/c1-21(2)20-13-15-5-3-14(4-6-15)7-12-18(22)16-8-10-17(19)11-9-16/h3-13H,1-2H3/b12-7+,20-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQIXDUPRRXMFBY-BDPZUMOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)N=CC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/N=C/C1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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